![molecular formula C16H19N5O B2411994 1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one CAS No. 1172836-54-2](/img/structure/B2411994.png)
1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
Description
1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C16H19N5O and its molecular weight is 297.362. The purity is usually 95%.
BenchChem offers high-quality 1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Water Oxidation Catalysts
A study on ruthenium complexes for water oxidation mentioned the use of ligands similar to the given compound. These complexes were found to have significant activity in oxygen evolution reactions, an essential process for splitting water to generate oxygen, a reaction of interest for renewable energy technologies and artificial photosynthesis (Zong & Thummel, 2005).
Synthesis of Imidazo-azines
Research on the flash vacuum thermolysis of tert-butylimines of various pyrimidine and pyrazine carbaldehydes, including structures related to the query compound, has been explored for synthesizing imidazoazines. These compounds have potential applications in materials science and pharmaceutical chemistry due to their unique structural and electronic properties (Justyna et al., 2017).
Antitumor Agents
Benzimidazoles with modifications resembling the query compound's structure have been synthesized and evaluated for their antitumor properties. Such compounds exhibited significant activity against various human tumor cell lines, indicating their potential as therapeutic agents in oncology (Abonía et al., 2011).
Pyrazole Synthesis and Use
The protective role of tert-butyl groups in pyrazole synthesis has been studied, highlighting methods for preparing and using tert-butyl-protected pyrazoles in organic synthesis. This research is relevant for designing new compounds with potential applications in medicinal chemistry and material science (Pollock & Cole, 2014).
Ligands for Metal Extraction
The synthesis and characterization of pyridine-based ligands for nickel(II) and copper(II) extraction demonstrate the utility of compounds similar to the query compound in coordination chemistry and metal recovery processes. These findings have implications for environmental chemistry and resource recycling (Pearce et al., 2019).
properties
IUPAC Name |
1-tert-butyl-4-methyl-6-(pyridin-2-ylmethyl)pyrazolo[3,4-d]pyridazin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-11-13-9-18-21(16(2,3)4)14(13)15(22)20(19-11)10-12-7-5-6-8-17-12/h5-9H,10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLLJDSYPAXULGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC3=CC=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(tert-butyl)-4-methyl-6-(pyridin-2-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one | |
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